Cas no 1782038-12-3 ([1,1'-Bicyclobutyl]-3-methanamine)

• Product Name: [1,1'-Bicyclobutyl]-3-methanamine
• CAS No: 1782038-12-3
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 6491789
• Update Time: 2025-07-08

[1,1'-Bicyclobutyl]-3-methanamine Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclobutyl]-3-methanamine

• Inchi： 1S/C9H17N/c10-6-7-4-9(5-7)8-2-1-3-8/h7-9H,1-6,10H2
• InChI Key： OEOABUKBJZBQRR-UHFFFAOYSA-N
• SMILES： C1(C2CCC2)CC(CN)C1

Experimental Properties

• Density: 0.992±0.06 g/cm3(Predicted)
• Boiling Point: 192.5±8.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Additional information on [1,1'-Bicyclobutyl]-3-methanamine

Comprehensive Overview of [1,1'-Bicyclobutyl]-3-methanamine (CAS No. 1782038-12-3): Properties, Applications, and Research Insights

The chemical compound [1,1'-Bicyclobutyl]-3-methanamine (CAS No. 1782038-12-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This bicyclic amine derivative, characterized by its rigid bicyclobutyl backbone and primary amine functionality, offers a versatile scaffold for synthetic modifications. Researchers are particularly interested in its conformational constraints, which make it valuable for designing bioactive molecules with enhanced target selectivity.

In the context of current scientific trends, [1,1'-Bicyclobutyl]-3-methanamine aligns with the growing demand for three-dimensional (3D) fragment libraries in drug discovery. Its sp³-rich character addresses the "flatness" problem often associated with traditional drug candidates, a topic frequently searched in AI-driven molecular design platforms. The compound's strain energy and angle distortion properties have also sparked discussions in computational chemistry forums, where users often inquire about sterically hindered amines for catalysis applications.

The synthesis of CAS 1782038-12-3 typically involves [2+2] cycloaddition strategies followed by selective functionalization, a process that has been optimized in recent patents. Analytical characterization through NMR crystallography and high-resolution mass spectrometry confirms its structural integrity, with particular emphasis on the protonation behavior of the bridgehead nitrogen – a feature that distinguishes it from conventional aliphatic amines. These technical aspects respond to frequent search queries about characterization of strained amines in academic databases.

From an application perspective, this compound shows promise in developing next-generation polymer crosslinkers, owing to its ability to introduce controlled rigidity into polymer networks. Industry professionals searching for low-molecular-weight amine modifiers or thermoset resin components will find the thermal stability profile of [1,1'-Bicyclobutyl]-3-methanamine particularly relevant. Recent studies have explored its derivatives as potential enzyme inhibitors, with the bicyclobutyl moiety serving as a bioisostere for aromatic systems in medicinal chemistry.

Environmental and safety considerations of 1782038-12-3 follow standard laboratory protocols for amine handling, with particular attention to its volatility profile and storage stability – two parameters frequently queried in chemical safety databases. The compound's biodegradation potential is currently under investigation, aligning with the pharmaceutical industry's focus on green chemistry metrics and sustainable molecular design principles.

Future research directions for [1,1'-Bicyclobutyl]-3-methanamine may explore its utility in asymmetric synthesis as a chiral auxiliary, or its incorporation into metal-organic frameworks (MOFs) for gas storage applications. These potential uses address trending search terms in materials science literature regarding functionalized building blocks for advanced materials. The compound's patent landscape shows steady growth, particularly in areas related to specialty chemicals and performance materials.

For researchers investigating structure-activity relationships or conformational analysis tools, this bicyclic amine provides an excellent case study. Computational chemists often search for benchmark systems for strain energy calculations, where CAS 1782038-12-3 serves as a valuable reference compound. Its growing presence in chemical vendor catalogs indicates expanding commercial interest, while academic publications continue to reveal new facets of its chemical behavior.